Cas no 960374-59-8 (ONX-0914)

ONX-0914 structure

Product Name:ONX-0914

CAS No:960374-59-8

MF:C₃₁H₄₀N₄O₇

MW:580.671908378601

MDL:MFCD26794217

CID:834469

PubChem ID:23642227

Update Time:2024-10-25

ONX-0914 Chemical and Physical Properties

Names and Identifiers

- ONX-0914 (PR-957)
- (2S)-3-(4-methoxyphenyl)-N-[(2S)-1-(2-methyloxiran-2-yl)-1-oxo-3-phenylpropan-2-yl]-2-[[(2S)-2-[(2-morpholin-4-ylacetyl)amino]propanoyl]amino]propanamide
- ONX 0914
- ONX-0914
- ONX0914(PR-957)
- PR 957
- PR-957
- QC-7242
- N-[2-(4-Morpholinyl)acetyl]-L-alanyl-O-methyl-N-[(1S)-2-[(2R)-2-methyl-2-oxiranyl]-2-oxo-1-(phenylmethyl)ethyl]-L-tyrosinamide
- N-[2-(4-Morpholinyl)acetyl]-L-alanyl-O-methyl-N-[(1S)-2-[(2R)-2-methyl-2-oxiranyl]-2-oxo-1-(phenylmethyl)ethyl]-L-tyrosinamide (ACI)
- L
- (2S)-3-(4-METHOXYPHENYL)-N-[(2S)-1-[(2R)-2-METHYLOXIRAN-2-YL]-1-OXO-3-PHENYLPROPAN-2-YL]-2-[(2S)-2-[2-(MORPHOLIN-4-YL)ACETAMIDO]PROPANAMIDO]PROPANAMIDE
- BCP07652
- (S)-3-(4-methoxyphenyl)-N-((S)-1-((R)-2-methyloxiran-2-yl)-1-oxo-3-phenylpropan-2-yl)-2-((S)-2-(2-morpholinoacetamido)propanamido)propanamide
- CHEMBL3237875
- (2S)-N-[(1S)-1-benzyl-2-[(2R)-2-methyloxiran-2-yl]-2-oxo-ethyl]-3-(4-methoxyphenyl)-2-[[(2S)-2-[(2-morpholinoacetyl)amino]propanoyl]amino]propanamide
- AKOS025404933
- CS-1625
- GTPL9031
- SCHEMBL8107216
- 960374-59-8
- PR957
- BDBM50007203
- HY-13207
- NCGC00378964-01
- EX-A459
- (2S)-3-(4-methoxyphenyl)-N-[(2S)-1-[(2R)-2-methyloxiran-2-yl]-1-oxo-3-phenylpropan-2-yl]-2-[[(2S)-2-[(2-morpholin-4-ylacetyl)amino]propanoyl]amino]propanamide
- Q27088204
- MFCD26794217
- AS-35161
- MDL： MFCD26794217
- Inchi： 1S/C31H40N4O7/c1-21(32-27(36)19-35-13-15-41-16-14-35)29(38)34-26(18-23-9-11-24(40-3)12-10-23)30(39)33-25(28(37)31(2)20-42-31)17-22-7-5-4-6-8-22/h4-12,21,25-26H,13-20H2,1-3H3,(H,32,36)(H,33,39)(H,34,38)/t21-,25-,26-,31+/m0/s1
- InChI Key： WQAVPPWWLLVGFK-VTNASVEKSA-N
- SMILES： C([C@@]1(OC1)C)(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@H](C)NC(=O)CN1CCOCC1)CC1C=CC(OC)=CC=1)CC1C=CC=CC=1

Computed Properties

Exact Mass: 580.29000
Monoisotopic Mass: 580.28969963g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 42
Rotatable Bond Count: 17
Complexity: 928
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 139Å²

Experimental Properties

Density: 1.231±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.25 g/l) (25 º C),
PSA: 149.07000
LogP: 3.10370

ONX-0914 Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

ONX-0914 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC4243-100 mg	ONX-0914	960374-59-8	>98%	100mg	$600.0	2022-02-28
DC Chemicals	DC4243-250 mg	ONX-0914	960374-59-8	>98%	250mg	$1200.0	2022-02-28
DC Chemicals	DC4243-1 g	ONX-0914	960374-59-8	>98%	1g	$2300.0	2022-02-28
TRC	O658000-1mg	ONX 0914	960374-59-8		1mg	$58.00	2023-05-17
TRC	O658000-5mg	ONX 0914	960374-59-8		5mg	$ 138.00	2023-09-06
TRC	O658000-10mg	ONX 0914	960374-59-8		10mg	$242.00	2023-05-17
TRC	O658000-25mg	ONX 0914	960374-59-8		25mg	$ 460.00	2023-09-06
TRC	O658000-100mg	ONX 0914	960374-59-8		100mg	$ 1208.00	2023-09-06
S e l l e c k ZHONG GUO	S7172-5mg	ONX-0914 (PR-957)	960374-59-8	99.74%	5mg	¥2367.48	2023-09-15
S e l l e c k ZHONG GUO	S7172-25mg	ONX-0914 (PR-957)	960374-59-8	99.74%	25mg	¥7100.88	2023-09-15

ONX-0914 Production Method

Production Method 1

1620107-80-3

1010136-50-1

960374-59-8

Reaction Conditions

1.1 Reagents: tert-Butyl nitrite , Hydrochloric acid Solvents: Dimethylformamide , Dichloromethane , 1,4-Dioxane ; -30 °C; 3 h, -30 °C
1.2 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; overnight, -30 °C → rt

Reference

: Structure-Based Design of β1i or β5i Specific Inhibitors of Human Immunoproteasomes

de Bruin, Gerjan; Huber, Eva M.; Xin, Bo-Tao; van Rooden, Eva J.; Al-Ayed, Karol; et al, Journal of Medicinal Chemistry, 2014, 57(14), 6197-6209

Production Method 2

960374-59-8

Reaction Conditions

Reference

: Preparation of dipeptide and tripeptide epoxy ketone protease inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

3235-69-6

960374-57-6

960374-59-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dimethylformamide ; 1 h, rt
1.2 Reagents: Diisopropylethylamine , 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dichloromethane ; 18 h, rt

Reference

: Nature of Pharmacophore Influences Active Site Specificity of Proteasome Inhibitors

Screen, Michael; Britton, Matthew; Downey, Sondra L.; Verdoes, Martijn; Voges, Mathias J.; et al, Journal of Biological Chemistry, 2010, 285(51), 40125-40134

Production Method 4

3235-69-6

960374-58-7

960374-59-8

Reaction Conditions

1.1 Reagents: 1-Hydroxybenzotriazole , Diisopropylethylamine , 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide , Acetonitrile ; 0 °C; 2 h, 0 °C

Reference

: Preparation of peptide epoxyketones as selective immunoproteasome inhibitors

, United States, , ,

Production Method 5

960374-59-8

Reaction Conditions

Reference

: Structure-based design of inhibitors selective for human proteasome β2c or β2i subunits

Xin, Bo-Tao; Huber, Eva M.; de Bruin, Gerjan; Heinemeyer, Wolfgang; Maurits, Elmer; et al, Journal of Medicinal Chemistry, 2019, 62(3), 1626-1642